2-Amino-4-chloro-6-difluoromethoxy-pyrimidine
Cat. No. B8336263
M. Wt: 195.55 g/mol
InChI Key: HTSKOSDDIABZGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04480101
Procedure details
A suspension of 16.4 g of 2-amino-4,6-dichloropyrimidine in 100 ml of 40% sodium hydroxide solution is stirred for 1 hour at a temperature of 95° to 100° C. After the addition of 200 ml of dioxane, there are added at a temperature of 70° to 75° C., within 1 hour, 20 g of gaseous difluoromethane. The organic phase is separated, and concentrated to about 1/5 of its volume; it is then poured into water and the solid precipitate is removed. The yield is 6 g of 2-amino-4-chloro-6-difluoromethoxy-pyrimidine, m.p. 118° to 119° C. (compound No. 1.7).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:7]=[C:6]([Cl:8])[CH:5]=[C:4](Cl)[N:3]=1.[O:10]1CCOCC1.[F:16][CH2:17][F:18]>[OH-].[Na+]>[NH2:1][C:2]1[N:7]=[C:6]([Cl:8])[CH:5]=[C:4]([O:10][CH:17]([F:18])[F:16])[N:3]=1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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16.4 g
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Type
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reactant
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Smiles
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NC1=NC(=CC(=N1)Cl)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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[OH-].[Na+]
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Step Two
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Step Three
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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FCF
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Conditions
Stirring
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Type
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CUSTOM
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Details
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is stirred for 1 hour at a temperature of 95° to 100° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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are added at a temperature of 70° to 75° C., within 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase is separated
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to about 1/5 of its volume
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ADDITION
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Type
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ADDITION
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Details
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it is then poured into water
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CUSTOM
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Type
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CUSTOM
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Details
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the solid precipitate is removed
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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Smiles
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NC1=NC(=CC(=N1)Cl)OC(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
